Cas no 1502122-94-2 (3-Methyl-3-(methylamino)butanoic acid)
3-Methyl-3-(methylamino)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-3-(methylamino)butanoic acid
- 3-Methyl-3-(methylamino)butanoic acid
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- Inchi: 1S/C6H13NO2/c1-6(2,7-3)4-5(8)9/h7H,4H2,1-3H3,(H,8,9)
- InChI Key: DATUYMNWNNZRBD-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C)NC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 110
- XLogP3: -2.4
- Topological Polar Surface Area: 49.3
3-Methyl-3-(methylamino)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-130679-0.05g |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 0.05g |
$174.0 | 2023-06-06 | ||
| Enamine | EN300-130679-0.1g |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 0.1g |
$257.0 | 2023-06-06 | ||
| Enamine | EN300-130679-0.25g |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 0.25g |
$367.0 | 2023-06-06 | ||
| Enamine | EN300-130679-0.5g |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 0.5g |
$579.0 | 2023-06-06 | ||
| Enamine | EN300-130679-1.0g |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 1g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-130679-2.5g |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 2.5g |
$1454.0 | 2023-06-06 | ||
| Enamine | EN300-130679-5.0g |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 5g |
$2152.0 | 2023-06-06 | ||
| Enamine | EN300-130679-10.0g |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 10g |
$3191.0 | 2023-06-06 | ||
| Enamine | EN300-130679-50mg |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 50mg |
$174.0 | 2023-09-30 | ||
| Enamine | EN300-130679-100mg |
3-methyl-3-(methylamino)butanoic acid |
1502122-94-2 | 100mg |
$257.0 | 2023-09-30 |
3-Methyl-3-(methylamino)butanoic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-Methyl-3-(methylamino)butanoic acid
Recent Advances in the Study of 3-Methyl-3-(methylamino)butanoic Acid (CAS: 1502122-94-2) in Chemical Biology and Pharmaceutical Research
3-Methyl-3-(methylamino)butanoic acid (CAS: 1502122-94-2) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biochemical properties, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its role in advancing our understanding of chemical biology and its implications for drug development.
Recent studies have focused on the synthesis and characterization of 3-Methyl-3-(methylamino)butanoic acid, with particular emphasis on its potential as a building block for more complex molecules. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, which is critical for its application in pharmaceutical formulations. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structural integrity and purity of the synthesized compound, ensuring its suitability for further biological evaluation.
In the context of chemical biology, 3-Methyl-3-(methylamino)butanoic acid has been investigated for its interactions with various biological targets. Preliminary in vitro studies suggest that this compound exhibits moderate binding affinity to certain enzymes and receptors, making it a promising candidate for the development of enzyme inhibitors or receptor modulators. Molecular docking simulations have provided insights into the binding modes of this compound, revealing potential sites for structural optimization to enhance its biological activity. These findings underscore the compound's utility as a tool for probing biological pathways and designing novel therapeutic agents.
Pharmacological studies have also explored the therapeutic potential of 3-Methyl-3-(methylamino)butanoic acid in various disease models. For instance, recent research has indicated that this compound may possess neuroprotective properties, as evidenced by its ability to mitigate oxidative stress and inflammation in neuronal cell cultures. These effects are thought to be mediated through the modulation of key signaling pathways involved in cellular stress responses. While these findings are preliminary, they highlight the compound's potential as a lead molecule for the development of treatments for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.
Despite these promising results, several challenges remain in the development of 3-Methyl-3-(methylamino)butanoic acid as a therapeutic agent. Issues such as poor bioavailability, metabolic instability, and potential toxicity need to be addressed through further structural optimization and formulation studies. Researchers are currently exploring various prodrug strategies and delivery systems to overcome these limitations and enhance the compound's pharmacokinetic profile. Additionally, more extensive in vivo studies are required to validate its efficacy and safety in animal models before progressing to clinical trials.
In conclusion, 3-Methyl-3-(methylamino)butanoic acid (CAS: 1502122-94-2) represents a promising area of research in chemical biology and pharmaceutical science. Its unique structural and functional properties make it a valuable tool for understanding biological mechanisms and developing new therapeutic interventions. Continued research efforts aimed at optimizing its synthesis, biological activity, and pharmacokinetic properties will be crucial for unlocking its full potential in drug discovery and development. This research brief serves as a snapshot of the current state of knowledge regarding this compound and underscores the need for further investigation to fully realize its therapeutic applications.
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